2-(3-Amino-1,1-dioxo-1lambda6-thietan-3-yl)acetamide

• Molecular Formula: C5H10N2O3S
• Molecular Weight: 178.21 g/mol
• IUPAC Name: 2-(3-amino-1,1-dioxothietan-3-yl)acetamide
• InChI: InChI=1S/C5H10N2O3S/c6-4(8)1-5(7)2-11(9,10)3-5/h1-3,7H2,(H2,6,8)
• InChI Key: CIGHKZAMZMDYND-UHFFFAOYSA-N
• Canonical SMILES: C1C(CS1(=O)=O)(CC(=O)N)N

Description

2-(3-Amino-1,1-dioxo-1lambda6-thietan-3-yl)acetamide is a useful research compound. Its molecular formula is C5H10N2O3S and its molecular weight is 178.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-(3-amino-1,1-dioxo-thietan-3-yl)acetate (example 160c, 550 mg, 2.65 mmol) was dissolved in ammonia 7.0M in methanol (9 ml, 63.0 mmol) and the reaction flask was sealed (size of the flask was chosen to minimize the volume for gas expansion in order to minimize ammonia evaporation). The reaction was stirred at 45° C. for 2 days. Volatiles were removed in vacuo to yield a crude material (523 mg) containing a 4:1 ratio of amide:methyl ester. The crude material was used without any further purification; MS (ESI, m/z): 179.1 (M+H+).